tert-Butylamine tert-Butylamine Tert-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 70 °F. Less dense (at 6.2 lb / gal) than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Tert-butylamine is a primary aliphatic amine that is ethylamine substituted by two methyl groups at position 1. It is a conjugate base of a tert-butylammonium.
Brand Name: Vulcanchem
CAS No.: 75-64-9
VCID: VC20843989
InChI: InChI=1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3
SMILES: CC(C)(C)N
Molecular Formula: C4H11N
Molecular Weight: 73.14 g/mol

tert-Butylamine

CAS No.: 75-64-9

Cat. No.: VC20843989

Molecular Formula: C4H11N

Molecular Weight: 73.14 g/mol

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tert-Butylamine - 75-64-9

Specification

Description Tert-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 70 °F. Less dense (at 6.2 lb / gal) than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Tert-butylamine is a primary aliphatic amine that is ethylamine substituted by two methyl groups at position 1. It is a conjugate base of a tert-butylammonium.
CAS No. 75-64-9
Molecular Formula C4H11N
Molecular Weight 73.14 g/mol
IUPAC Name 2-methylpropan-2-amine
Standard InChI InChI=1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3
Standard InChI Key YBRBMKDOPFTVDT-UHFFFAOYSA-N
SMILES CC(C)(C)N
Canonical SMILES CC(C)(C)N
Boiling Point 111.9 °F at 760 mmHg (NTP, 1992)
44 - 46 °C
Colorform Colorless liquid
Flash Point 50 °F (NTP, 1992)
-8 °C
16 °F (-8 °C) (closed cup)
Melting Point -89.5 °F (NTP, 1992)
-72.65 °C

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